Cas no 79802-79-2 (1,3,3-trimethylcyclohexan-1-ol)

• Product Name: 1,3,3-trimethylcyclohexan-1-ol
• CAS No: 79802-79-2
• MF: C₉H₁₈O
• MW: 142.238623142242
• MDL: MFCD20328707
• CID: 3411055
• PubChem ID: 21541479
• Update Time: 2025-06-24

1,3,3-trimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANOL, 1,3,3-TRIMETHYL-
• 1,3,3-trimethylcyclohexan-1-ol
• SCHEMBL4337964
• 1.1.3-Trimethylcyclohexanol-3
• Z1229797357
• EDA80279
• EN300-251829
• CS-0242562
• 79802-79-2
• AKOS013792613

• MDL： MFCD20328707
• Inchi： 1S/C9H18O/c1-8(2)5-4-6-9(3,10)7-8/h10H,4-7H2,1-3H3
• InChI Key： VXLSPNSOTHEATG-UHFFFAOYSA-N
• SMILES： OC1(C)CCCC(C)(C)C1

Computed Properties

• Exact Mass: 142.135765193g/mol
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1,3,3-trimethylcyclohexan-1-ol

Professional Introduction to 1,3,3-trimethylcyclohexan-1-ol (CAS No. 79802-79-2)

1,3,3-trimethylcyclohexan-1-ol, identified by the Chemical Abstracts Service registry number CAS No. 79802-79-2, is a significant organic compound with a rich history in pharmaceutical and chemical research. This compound, belonging to the class of tertiary alcohols, has garnered considerable attention due to its unique structural properties and potential applications in synthetic chemistry and medicinal chemistry.

The molecular structure of 1,3,3-trimethylcyclohexan-1-ol consists of a cyclohexane ring substituted with three methyl groups at the 1, 3, and 3 positions, respectively, and a hydroxyl group at the 1-position. This configuration imparts distinct steric and electronic characteristics that make it a valuable intermediate in organic synthesis. The presence of multiple stereocenters in its structure allows for the exploration of diverse stereoisomers, each with potential unique chemical behaviors and biological activities.

In recent years, advancements in computational chemistry and molecular modeling have enhanced our understanding of the reactivity and interactions of 1,3,3-trimethylcyclohexan-1-ol. These tools have been instrumental in predicting its behavior in various chemical reactions, including oxidation, reduction, and coupling processes. Such insights are crucial for optimizing synthetic routes and designing novel derivatives with tailored properties.

The pharmaceutical industry has shown particular interest in 1,3,3-trimethylcyclohexan-1-ol due to its potential as a precursor for bioactive molecules. Researchers have explored its utility in synthesizing complex scaffolds that mimic natural products with known therapeutic effects. For instance, derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties. The ability to modify its structure while retaining key functional groups has opened new avenues for drug discovery.

One of the most compelling aspects of 1,3,3-trimethylcyclohexan-1-ol is its role as a building block in the synthesis of chiral compounds. Chirality is a fundamental concept in medicinal chemistry, as many biologically active molecules exhibit enantioselective interactions with biological targets. The strategic introduction of stereocenters into 1,3,3-trimethylcyclohexan-1-ol derivatives allows chemists to fine-tune the pharmacological profile of their target compounds. This has led to several promising candidates entering preclinical development pipelines.

The industrial production of 1,3,3-trimethylcyclohexan-1-ol has also seen significant advancements. Modern catalytic processes have improved yield and purity standards, making it more accessible for large-scale applications. These developments are particularly important for pharmaceutical manufacturers who require high-purity intermediates to ensure the efficacy and safety of their final products.

Environmental considerations have also influenced the research into 1,3,3-trimethylcyclohexan-1-ol. Green chemistry principles emphasize the development of sustainable synthetic methods that minimize waste and hazardous byproducts. Researchers are exploring biocatalytic routes and solvent-free reactions to enhance the ecological footprint of producing this compound. Such efforts align with global initiatives to promote sustainable chemical manufacturing practices.

The future prospects for 1,3,3-trimethylcyclohexan-1-ol are promising as new methodologies continue to emerge in synthetic and medicinal chemistry. Innovations such as flow chemistry and photoredox catalysis offer novel ways to functionalize this compound efficiently. Additionally, interdisciplinary collaborations between chemists and biologists are expected to yield deeper insights into its biological roles and therapeutic potential.

In conclusion,1,3,3-trimethylcyclohexan-1-ol (CAS No.79802-79-2) stands as a versatile and important compound in modern chemical research. Its unique structural features combined with ongoing advancements in synthetic methodologies ensure its continued relevance in both academic laboratories and industrial settings.